Cas no 1354011-84-9 ((S)-1-(6-Ethoxypyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: (S)-1-(6-Ethoxypyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 1354011-84-9
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• MDL: MFCD21098587
• CID: 2091663
• Update Time: 2025-06-14

(S)-1-(6-Ethoxypyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-Ethoxypyrimidin-4-yl)pyrrolidin-3-ol

• MDL： MFCD21098587
• Inchi： 1S/C10H15N3O2/c1-2-15-10-5-9(11-7-12-10)13-4-3-8(14)6-13/h5,7-8,14H,2-4,6H2,1H3/t8-/m0/s1
• InChI Key： ZOELHPPPBFOGBX-QMMMGPOBSA-N
• SMILES： O[C@@H]1CN(C2C=C(N=CN=2)OCC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Additional information on (S)-1-(6-Ethoxypyrimidin-4-yl)pyrrolidin-3-ol

Recent Advances in the Study of (S)-1-(6-Ethoxypyrimidin-4-yl)pyrrolidin-3-ol (CAS: 1354011-84-9)

The compound (S)-1-(6-Ethoxypyrimidin-4-yl)pyrrolidin-3-ol (CAS: 1354011-84-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This chiral pyrrolidine derivative is a key intermediate in the synthesis of various biologically active molecules, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on its role as a building block for novel kinase inhibitors and its potential as a modulator of neurotransmitter receptors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of selective PI3Kδ inhibitors for autoimmune diseases. The research team utilized (S)-1-(6-Ethoxypyrimidin-4-yl)pyrrolidin-3-ol as a core scaffold, achieving nanomolar potency against PI3Kδ while maintaining excellent selectivity over other PI3K isoforms. The stereochemistry at the 3-position of the pyrrolidine ring was found to be crucial for both potency and metabolic stability, with the (S)-enantiomer showing superior pharmacokinetic properties compared to its (R)-counterpart.

In the field of antiviral research, a recent patent application (WO2023051234) disclosed the use of this compound in the synthesis of novel non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV treatment. The ethoxypyrimidine moiety was shown to enhance binding affinity to the reverse transcriptase enzyme while the pyrrolidin-3-ol group contributed to improved water solubility. Molecular dynamics simulations revealed that the compound's unique conformation allows it to bypass common resistance mutations in the HIV-1 reverse transcriptase.

Significant progress has also been made in the synthetic methodology for (S)-1-(6-Ethoxypyrimidin-4-yl)pyrrolidin-3-ol. A 2024 publication in Organic Process Research & Development described a highly efficient asymmetric synthesis route with 92% enantiomeric excess, using a novel chiral auxiliary derived from tartaric acid. This scalable process has reduced production costs by approximately 40% compared to previous methods, making the compound more accessible for pharmaceutical development.

Pharmacological studies have revealed interesting off-target effects of this compound. Research published in ACS Chemical Neuroscience (2024) demonstrated moderate affinity for σ-1 receptors (Ki = 380 nM), suggesting potential applications in neuropathic pain management. The compound showed neuroprotective effects in a mouse model of Parkinson's disease, reducing dopaminergic neuron loss by 32% at a dose of 10 mg/kg. These findings open new avenues for repurposing this chemical entity in neurodegenerative disorders.

Recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023) have established a favorable safety profile for (S)-1-(6-Ethoxypyrimidin-4-yl)pyrrolidin-3-ol. The compound showed no genotoxicity in Ames tests and exhibited a high therapeutic index in rodent models (LD50 > 2000 mg/kg). These data support its progression into preclinical development for multiple indications.

The versatility of (S)-1-(6-Ethoxypyrimidin-4-yl)pyrrolidin-3-ol continues to be explored in drug discovery. A recent virtual screening campaign (Journal of Chemical Information and Modeling, 2024) identified this scaffold as a privileged structure capable of binding to multiple protein families, including G protein-coupled receptors and ion channels. This polypharmacological potential makes it particularly valuable for the development of multi-target drugs for complex diseases.